molecular formula C11H21NO2 B8520390 Methyl 5-(4-piperidyl)pentanoate

Methyl 5-(4-piperidyl)pentanoate

Cat. No.: B8520390
M. Wt: 199.29 g/mol
InChI Key: DSNOTBJUKIBYQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-(4-piperidyl)pentanoate is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H21NO2

Molecular Weight

199.29 g/mol

IUPAC Name

methyl 5-piperidin-4-ylpentanoate

InChI

InChI=1S/C11H21NO2/c1-14-11(13)5-3-2-4-10-6-8-12-9-7-10/h10,12H,2-9H2,1H3

InChI Key

DSNOTBJUKIBYQN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCCCC1CCNCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of carboxylic acid 14 (600 mg, 2.2 mmol), ether (4.0 mL), and pyridine (2 drops) at ambient temperature was added thionyl chloride in one portion to effect an exotherm. After 25 minutes the ether, pyridine, and thionyl chloride were evaporated. The intermediate acid chloride was dissolved in ether (5 mL), cooled to 0° C., then treated with an ethereal solution of diazomethane (15 mL, ~10 mmol). After 2.0 hours the excess diazomethane was removed by purging with argon. Evaporation in situ gave a solid that was dissolved in CH3OH (10 mL) then treated sequentially with NEt3 (0.5 mL) and silver benzoate (20 mg). After 15 minutes the black reaction mixture was concentrated and the residue subjected to flash chromatography (silica, 10% ethyl acetate/hexanes) to give 15 (300 mg) as an oil.
Quantity
600 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
20 mg
Type
catalyst
Reaction Step Four
Name
Quantity
0.5 mL
Type
solvent
Reaction Step Four
Name

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